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Compound of Interest

Compound Name: Carboprost

Cat. No.: B024374 Get Quote

Ensuring the safe and compliant disposal of Carboprost is critical for protecting personnel and

the environment. This guide provides detailed procedures for researchers, scientists, and drug

development professionals on how to manage Carboprost waste effectively.

Carboprost tromethamine, a potent synthetic prostaglandin used in clinical and research

settings, requires careful handling and disposal due to its pharmacological activity and potential

reproductive hazards.[1][2] Adherence to proper disposal protocols is essential to prevent

environmental contamination and ensure compliance with federal, state, and local regulations.

Hazard Assessment and Regulatory Overview
Carboprost tromethamine is classified as harmful if swallowed and may damage fertility or the

unborn child.[1][2][3] While some safety data sheets (SDS) do not classify it as a hazardous

material under the Globally Harmonized System (GHS), others highlight its reproductive

toxicity.[1][2][3][4] It is the responsibility of the waste generator to determine if Carboprost
waste meets the criteria for hazardous waste under the Resource Conservation and Recovery

Act (RCRA) or other local and state regulations.[1] Pharmaceutical waste disposal is regulated

by the Environmental Protection Agency (EPA) and may also be subject to rules from the Drug

Enforcement Administration (DEA) if classified as a controlled substance.
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Parameter Information Source

Hazard Classification

Acute toxicity, oral (Category

4); Reproductive toxicity

(Category 1A); May cause

damage to organs

(cardiovascular system).

[1][2][3]

Primary Disposal Route
Incineration at a licensed

chemical destruction plant.
[2][5]

Prohibited Disposal Methods
Do not discharge into sewer

systems or drains.
[2]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection/face

protection.

[1][6]

Spill Cleanup

Absorb with inert material,

collect in a suitable container

for disposal, and

decontaminate the area.

[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the proper disposal of Carboprost tromethamine

and associated waste materials in a laboratory setting.

1. Waste Segregation and Collection:

Identify Waste Streams: Categorize Carboprost waste into sharps (needles, syringes), liquid

waste (unused or expired solutions), and contaminated labware (vials, pipette tips, gloves,

bench paper).

Use Designated Waste Containers:
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Place all sharps contaminated with Carboprost into a designated, puncture-resistant

sharps container labeled "Hazardous Drug Waste" or as required by your institution's

policy.

Collect liquid Carboprost waste in a dedicated, leak-proof, and clearly labeled hazardous

waste container. The container should be compatible with the solvent used in the

Carboprost solution.

Dispose of all contaminated labware and personal protective equipment (PPE) in a

designated hazardous waste bag or container.

2. Hazardous Waste Determination:

Consult your institution's Environmental Health and Safety (EHS) department to perform a

formal hazardous waste determination for your Carboprost waste stream. This

determination will be based on its characteristics and your local regulations.

If deemed a RCRA hazardous waste, it must be managed according to federal, state, and

local hazardous waste regulations.

3. Container Management and Labeling:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the name of the chemical (Carboprost tromethamine), the specific hazard (e.g.,

"Reproductive Hazard," "Toxic"), and the accumulation start date.

Storage: Store waste containers in a designated, secure area away from incompatible

materials. The storage area should be well-ventilated.

4. Final Disposal:

Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous

waste contractor to arrange for the pickup and disposal of the Carboprost waste.

Incineration: The recommended final disposal method for Carboprost waste is incineration

at a permitted facility.[2][5]
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Documentation: Maintain accurate records of all hazardous waste generated and disposed

of, in accordance with regulatory requirements.

5. Spill Management:

Evacuate and Secure: In the event of a spill, evacuate the immediate area and restrict

access.

Don Appropriate PPE: Wear appropriate PPE, including double gloves, a lab coat or gown,

and eye protection.

Contain and Absorb: Cover the spill with an absorbent material (e.g., chemical absorbent

pads or granules).

Collect and Clean: Carefully collect the absorbed material and any contaminated debris and

place it in a designated hazardous waste container. Clean the spill area with an appropriate

decontamination solution.

Report: Report the spill to your supervisor and your institution's EHS department.
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Carboprost Disposal Workflow
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Caption: Logical workflow for the proper disposal of Carboprost waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b024374?utm_src=pdf-body-img
https://www.benchchem.com/product/b024374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. static.cymitquimica.com [static.cymitquimica.com]

2. chemicalbook.com [chemicalbook.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. longgrovepharma.com [longgrovepharma.com]

5. editor.fresenius-kabi.us [editor.fresenius-kabi.us]

6. solameds.us [solameds.us]

To cite this document: BenchChem. [Proper Disposal of Carboprost: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024374#carboprost-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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